Cas no 2098066-51-2 (3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one)

3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one is a specialized organic compound featuring a fused furopyrrolidine scaffold with a chloro-substituted propanone moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The chloroacetone group offers reactivity for further functionalization, while the rigid heterocyclic framework provides stereochemical control in synthesis. Its applications include serving as a precursor for bioactive compounds, such as CNS-targeting agents or enzyme inhibitors. The compound's stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial settings. Proper handling is advised due to potential reactivity of the chloro and ketone functional groups.
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one structure
2098066-51-2 structure
Product name:3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
CAS No:2098066-51-2
MF:C9H14ClNO2
MW:203.665961742401
CID:5728015
PubChem ID:121202042

3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • F1907-5850
    • AKOS026710219
    • 2098066-51-2
    • 1-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)-3-chloropropan-1-one
    • starbld0029502
    • 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
    • 1-Propanone, 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)-
    • Inchi: 1S/C9H14ClNO2/c10-2-1-9(12)11-3-7-5-13-6-8(7)4-11/h7-8H,1-6H2
    • InChI Key: URQKPYFUTXTFKG-UHFFFAOYSA-N
    • SMILES: ClCCC(N1CC2COCC2C1)=O

Computed Properties

  • Exact Mass: 203.0713064g/mol
  • Monoisotopic Mass: 203.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.240±0.06 g/cm3(Predicted)
  • Boiling Point: 352.4±37.0 °C(Predicted)
  • pka: -0.18±0.20(Predicted)

3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-5850-1g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-5850-2.5g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-5850-0.5g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
0.5g
$380.0 2023-09-07
TRC
C228641-1g
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2
1g
$ 570.00 2022-04-01
Life Chemicals
F1907-5850-0.25g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
0.25g
$361.0 2023-09-07
TRC
C228641-100mg
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2
100mg
$ 95.00 2022-04-01
Life Chemicals
F1907-5850-10g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
10g
$1684.0 2023-09-07
TRC
C228641-500mg
3-Chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2
500mg
$ 365.00 2022-04-01
Life Chemicals
F1907-5850-5g
3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one
2098066-51-2 95%+
5g
$1203.0 2023-09-07

3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one Related Literature

Additional information on 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one

3-Chloro-1-(Tetrahydro-1H-Furo[3,4-c]pyrrol-5(3H)-yl)Propan-1-one (CAS No. 2098066-51-2)

The compound 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one (CAS No. 2098066-51-2) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of organochlorides, which are widely studied in various fields such as pharmacology, materials science, and organic synthesis. The molecule's structure features a chlorine atom attached to a propanone backbone, which is further connected to a tetrahydrofuro[3,4-c]pyrrole ring system. This unique combination of functional groups and ring systems makes it a subject of interest for researchers exploring its chemical properties and biological activities.

Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structural features. The compound's stereochemistry has been a focal point, with investigations into the stability and reactivity of its enantiomers under various conditions. These studies are crucial for applications in asymmetric synthesis and drug development.

The biological activity of 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one has been explored in several contexts. For instance, recent research has demonstrated its potential as a modulator of cellular signaling pathways, particularly in cancer biology. The compound has shown promise in inhibiting key enzymes involved in tumor progression, making it a candidate for further preclinical studies. Additionally, its ability to interact with membrane receptors has been investigated, suggesting potential applications in neurodegenerative diseases.

In the realm of materials science, this compound has been examined for its role in the development of novel polymers and coatings. Its unique electronic properties make it a valuable component in the synthesis of advanced materials with tailored functionalities. Researchers have also explored its use as a precursor in the fabrication of nanoparticles, where its chlorine substituent plays a critical role in controlling particle size and surface chemistry.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Findings indicate that under specific conditions, such as UV irradiation or microbial activity, the compound undergoes rapid transformation into less hazardous byproducts. This information is vital for ensuring sustainable practices in industries handling such compounds.

Looking ahead, the continued exploration of 3-chloro-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)propan-1-one holds significant promise across multiple disciplines. Its versatile structure lends itself to innovative applications in drug discovery, materials engineering, and environmental chemistry. As research progresses, it is anticipated that this compound will contribute to groundbreaking advancements that address pressing challenges in these fields.

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